Cas no 131172-59-3 (5-p-tolyl-1H-Pyrrole-2-carboxylic Acid)
131172-59-3 structure
Product Name:5-p-tolyl-1H-Pyrrole-2-carboxylic Acid
CAS No:131172-59-3
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD02223245
CID:185832
PubChem ID:646320
Update Time:2025-09-24
5-p-tolyl-1H-Pyrrole-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(p-Tolyl)-1H-pyrrole-2-carboxylic acid
- 1H-Pyrrole-2-carboxylicacid, 5-(4-methylphenyl)-
- 5-(4-methylphenyl)-1H-Pyrrole-2-carboxylic acid
- 5-P-TOLYL-1 H-PYRROLE-2-CARBOXYLIC ACID
- AC1LDDEP
- ACMC-20eauf
- ST028656
- SureCN3154080
- TIMTEC-BB SBB000400
- 1H-Pyrrole-2-carboxylic acid, 5-(4-methylphenyl)-
- Oprea1_634042
- WAY-312305
- DTXSID60349422
- Oprea1_179438
- 131172-59-3
- BB 0251677
- SR-01000319091-1
- BAS 01184108
- SB62367
- BRD-K94730287-001-07-3
- REGID_for_CID_646320
- HMS2418J11
- cid_646320
- SMR000010153
- AKOS000600136
- MFCD02223245
- MLS000033067
- CHEMBL1413771
- BDBM41425
- 5-p-Tolyl-1H-pyrrole-2-carboxylic acid
- SCHEMBL3154080
- FS-1888
- CS-0281272
- MLS-0014322.0001
- EN300-1142683
- 5-(4-Methylphenyl)-1H-pyrrole-2-carboxylic acid, AldrichCPR
- SR-01000319091
- FT-0676641
- ALBB-034758
- 5-p-tolyl-1H-Pyrrole-2-carboxylic Acid
-
- MDL： MFCD02223245
- Inchi： 1S/C12H11NO2/c1-8-2-4-9(5-3-8)10-6-7-11(13-10)12(14)15/h2-7,13H,1H3,(H,14,15)
- InChI Key： GUGAOFSHCGOMMW-UHFFFAOYSA-N
- SMILES： OC(C1=CC=C(C2C=CC(C)=CC=2)N1)=O
Computed Properties
- Exact Mass: 199.06337
- Monoisotopic Mass: 200.071154
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.9
- XLogP3: 2.6
Experimental Properties
- Density: g/cm3
- Boiling Point: 451.4°Cat760mmHg
- Flash Point: 226.8°C
- PSA: 53.02
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
5-p-tolyl-1H-Pyrrole-2-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 22
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-p-tolyl-1H-Pyrrole-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008071-1g |
5-p-Tolyl-1H-pyrrole-2-carboxylic acid |
131172-59-3 | 1g |
5005CNY | 2021-05-07 | ||
| Fluorochem | 028926-250mg |
5- p -Tolyl-1 H -pyrrole-2-carboxylic acid |
131172-59-3 | 250mg |
￡200.00 | 2022-03-01 | ||
| Fluorochem | 028926-1g |
5- p -Tolyl-1 H -pyrrole-2-carboxylic acid |
131172-59-3 | 1g |
￡664.00 | 2022-03-01 | ||
| Fluorochem | 028926-2g |
5- p -Tolyl-1 H -pyrrole-2-carboxylic acid |
131172-59-3 | 2g |
￡1142.00 | 2022-03-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008071-1g |
5-p-Tolyl-1H-pyrrole-2-carboxylic acid |
131172-59-3 | 1g |
5005.0CNY | 2021-07-13 | ||
| abcr | AB542929-250 mg |
5-(p-Tolyl)-1H-pyrrole-2-carboxylic acid; . |
131172-59-3 | 250MG |
€348.00 | 2023-04-14 | ||
| abcr | AB542929-1 g |
5-(p-Tolyl)-1H-pyrrole-2-carboxylic acid; . |
131172-59-3 | 1g |
€807.00 | 2023-04-14 | ||
| Chemenu | CM374728-1g |
5-(p-Tolyl)-1H-pyrrole-2-carboxylic acid |
131172-59-3 | 95%+ | 1g |
$344 | 2024-08-02 | |
| TRC | T733938-10mg |
5-p-tolyl-1H-Pyrrole-2-carboxylic Acid |
131172-59-3 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T733938-50mg |
5-p-tolyl-1H-Pyrrole-2-carboxylic Acid |
131172-59-3 | 50mg |
$ 135.00 | 2022-06-02 |
5-p-tolyl-1H-Pyrrole-2-carboxylic Acid Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
131172-59-3 (5-p-tolyl-1H-Pyrrole-2-carboxylic Acid) Related Products
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